![molecular formula C36H54N4O2S B2656200 (S)-2-[[(1R,2R)-2-[[[3,5-Bis(tert-butyl)-2-hydroxyphenyl]methylene]amino]cyclohexyl]thioureido]-N-benzyl-N,3,3-trimethylbutanamide CAS No. 479423-24-0](/img/structure/B2656200.png)
(S)-2-[[(1R,2R)-2-[[[3,5-Bis(tert-butyl)-2-hydroxyphenyl]methylene]amino]cyclohexyl]thioureido]-N-benzyl-N,3,3-trimethylbutanamide
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Description
This compound is a technical grade chemical with the CAS Number: 479423-24-0 . It is also known by the synonym (2S)-2-[[[[(1R,2R)-2-[[[3,5-Bis(1,1-dimethylethyl)-2-hydroxyphenyl]methylene]amino]cyclohexyl]amino]thioxomethyl]amino]-N,3,3-trimethyl-N-(phenylmethyl)butanamide .
Molecular Structure Analysis
The molecular formula of this compound is C36H54N4O2S . The molecular weight is 606.90500 .Physical And Chemical Properties Analysis
The compound has a Polar Surface Area (PSA) of 109.05000 and a LogP value of 8.03650 . These properties can give an indication of the compound’s solubility and permeability.Scientific Research Applications
Enantioselective Catalysis
Compounds with tert-butyl groups and complex molecular architectures, such as the specified molecule, often play a critical role in enantioselective catalysis. For instance, ligands with tert-butylmethylphosphino groups have demonstrated exceptional enantioselectivities and high catalytic activities in the asymmetric hydrogenation of functionalized alkenes, including the synthesis of chiral pharmaceutical ingredients (T. Imamoto et al., 2012). This suggests the potential of the specified compound in facilitating asymmetric synthesis, contributing to the efficient preparation of chiral molecules.
Drug Discovery and Synthesis
The unique structure of the compound suggests its relevance in the synthesis of bioactive molecules or pharmaceuticals. For example, compounds with complex moieties have been synthesized for their potent inhibitory activity against specific enzymes, highlighting their application in drug discovery and development (T. Lin & M. Liu, 1985). The structure-function relationship explored in these studies provides a basis for the rational design of novel therapeutic agents.
Material Science
The intricate design of molecules similar to the one mentioned can be pivotal in material science, particularly in the synthesis and characterization of novel polymers with specific properties. Research on hydrophilic aliphatic polyesters and their synthesis demonstrates the role of complex esters and amides in creating materials with desired features, such as biodegradability and functionalization potential for further chemical modifications (M. Trollsås et al., 2000).
Antibacterial Agents
The structural complexity and functional groups present in compounds like the one described may also be relevant in the development of new antibacterial agents. Studies on bisthiourea derivatives, for example, have shown significant bacteriostatic activities against Gram-negative bacteria, indicating the potential of similar compounds in contributing to the fight against resistant bacterial strains (Ainaa Nadiah Abd Halim & Z. Ngaini, 2016).
properties
IUPAC Name |
(2S)-N-benzyl-2-[[(1R,2R)-2-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]carbamothioylamino]-N,3,3-trimethylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H54N4O2S/c1-34(2,3)26-20-25(30(41)27(21-26)35(4,5)6)22-37-28-18-14-15-19-29(28)38-33(43)39-31(36(7,8)9)32(42)40(10)23-24-16-12-11-13-17-24/h11-13,16-17,20-22,28-29,31,41H,14-15,18-19,23H2,1-10H3,(H2,38,39,43)/t28-,29-,31-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJFFARBIZKKZOA-QPWMFTQFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=NC2CCCCC2NC(=S)NC(C(=O)N(C)CC3=CC=CC=C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=N[C@@H]2CCCC[C@H]2NC(=S)N[C@H](C(=O)N(C)CC3=CC=CC=C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H54N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
606.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
479423-24-0 |
Source
|
Record name | (S)-2-[[(1R,2R)-2-[[[3,5-Bis(tert-butyl)-2-hydroxyphenyl]methylene]amino]cyclohexyl]thioureido]-N-benzyl-N,3,3-trimethylbutanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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